Cas no 1193451-53-4 ()

• CAS No: 1193451-53-4
• MF: C₁₃H₁₄N₄O₄
• MW: 290.274662494659
• CID: 6767744
• PubChem ID: 49784135
• Update Time: 2026-03-12

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C13H14N4O4/c1-2-6-3-17(12-8(6)11(14)15-5-16-12)13-10(20)9(19)7(4-18)21-13/h1,3,5,7,9-10,13,18-20H,4H2,(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
• InChI Key： ANCWCJFYCNNXDR-QYVSTXNMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C#C)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 290.10150494g/mol
• Monoisotopic Mass: 290.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides